6-Methoxy-2-(p-tolyl)chroman-4-one

• IUPAC Name: 6-methoxy-2-(4-methylphenyl)-2,3-dihydrochromen-4-one
• InChI: InChI=1S/C17H16O3/c1-11-3-5-12(6-4-11)17-10-15(18)14-9-13(19-2)7-8-16(14)20-17/h3-9,17H,10H2,1-2H3
• InChI Key: MVTYGNSQNJHOGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CC(=O)C3=C(O2)C=CC(=C3)OC
• Molecular Formula: C17H16O3
• Molecular Weight: 268.31 g/mol

Description

Chroman-4-one is a significant structural entity that belongs to the class of oxygen-containing heterocycles. It acts as a major building block in a large class of medicinal compounds, and synthetic compounds exhibit a broad variety of remarkable biological and pharmaceutical activities. The absence of a double bond in chromanone between C-2 and C-3 shows a minor difference from chromone but exhibits significant variations in biological activities.

Synthesis Analysis

An efficient and straightforward approach for the synthesis of carbamoylated chroman-4-ones has been well-developed. The reaction is triggered through the generation of carbamoyl radicals from oxamic acids under metal-free conditions, which subsequently undergoes decarboxylative radical cascade cyclization on 2-(allyloxy)arylaldehydes to afford various amide-containing chroman-4-one scaffolds with high functional group tolerance and a broad substrate scope.

Molecular Structure Analysis

Chroman-4-one is a fusion of benzene nucleus (ring A) with dihydropyran (ring B) which relates to chromane, chromene, chromone and chromenone. The absence of C2-C3 double bond of chroman-4-one skeleton makes a minor difference from chromone and associated with diverse biological activities.

Chemical Reactions Analysis

The cascade radical annulation of 2-(allyloxy)arylaldehydes triggered by diverse radicals, including alkyl, acyl, trifluoromethyl, phosphoryl, and sulfonyl radicals has been emerging as an atom- and step-economical approach for the construction of various functionalized chroman-4-ones. Among these methodologies, decarboxylative radical annulation of 2-(allyloxy)arylaldehydes using different types of carboxylic acids as radical precursors has made great achievements.

Scientific Research Applications

Anticancer Activity

Chroman-4-one derivatives, including 6-Methoxy-2-(p-tolyl)chroman-4-one, have demonstrated promising anticancer properties. These compounds exhibit cytotoxic effects against cancer cells by interfering with cell division, inducing apoptosis, and inhibiting tumor growth. .

Inhibition of Acetylcholinesterase (AchE)

AchE inhibitors play a crucial role in treating neurodegenerative disorders such as Alzheimer’s disease. Chroman-4-one analogs, including our compound, have demonstrated AchE inhibitory activity. This suggests their potential in improving cognitive function and memory.

Future Directions

Due to the poor yield in the case of chemical synthesis and expensive isolation procedure from natural compounds, more studies are required to provide the most effective and cost-effective methods to synthesize novel chromanone analogs to give leads to the chemistry community.